3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole

• IUPAC Name: [3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C19H19N3OS/c23-19(16-9-20-17-4-2-1-3-15(16)17)22-11-14(12-22)21-7-5-18-13(10-21)6-8-24-18/h1-4,6,8-9,14,20H,5,7,10-12H2
• InChI Key: XMKUXVWROHQEQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole (TPCA-1) is an indole-based compound with potential medicinal properties. It has been studied extensively in the last few years, and has been found to have a range of applications in medical research.

Scientific Research Applications

3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole has been studied extensively as a potential therapeutic agent for a range of diseases, including cancer, inflammation, and neurodegenerative diseases. It has been found to have anti-cancer activity, and has been found to be effective in the treatment of a range of cancers, including breast, lung, and colon cancer. It has also been found to have anti-inflammatory and anti-oxidant properties, and has been found to be effective in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma. Furthermore, it has been found to have neuroprotective effects, and has been found to be effective in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases.

Mechanism of Action

The exact mechanism of action of 3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole is not yet fully understood, however, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes has been found to reduce inflammation and oxidative stress, and to have anti-cancer effects.
Biochemical and Physiological Effects
3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole has been found to have a range of biochemical and physiological effects. It has been found to inhibit the activity of COX-2 and 5-LOX, which has been found to reduce inflammation and oxidative stress. Furthermore, it has been found to have anti-cancer effects, and has been found to be effective in the treatment of a range of cancers. In addition, it has been found to have neuroprotective effects, and has been found to be effective in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole in lab experiments is its low toxicity. It has been found to be non-toxic in animal models, and has been found to be safe for use in humans. Furthermore, it is relatively easy to synthesize, and can be readily obtained from commercial sources. However, there are some limitations to its use in lab experiments. For example, it has a relatively short half-life, which may limit its effectiveness in long-term studies. In addition, it has not been studied extensively in humans, so its efficacy in humans is still unknown.

Future Directions

There are a number of potential future directions for research into 3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole. One potential direction is to further study its mechanism of action, in order to better understand the biochemical and physiological effects it has on the body. In addition, further studies into its efficacy in humans are needed, in order to determine its potential as a therapeutic agent. Furthermore, further research into its potential applications in the treatment of a range of diseases, such as cancer, inflammation, and neurodegenerative diseases, is needed in order to fully understand its potential therapeutic effects. Finally, further research into its potential toxicity is needed in order to ensure its safety for use in humans.

Synthesis Methods

3-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl)-1H-indole is synthesized through a multi-step process, which involves the reaction of 3-chloro-2-methyl-1H-indole with 4-chloro-3-methylthiophene-2-carbaldehyde, followed by the reaction of the product with 3-chloropropionyl chloride. The resulting product is then reacted with 3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine-1-carbonyl chloride in the presence of a base. The final product is then purified by recrystallization.